Cas no 313703-90-1 (2-(4-chlorophenoxy)-N-4-(naphthalen-1-yl)-1,3-thiazol-2-ylacetamide)

• Product Name: 2-(4-chlorophenoxy)-N-4-(naphthalen-1-yl)-1,3-thiazol-2-ylacetamide
• CAS No: 313703-90-1
• MF: C₂₁H₁₅ClN₂O₂S
• MW: 394.874002695084
• CID: 3127775
• PubChem ID: 4447116
• Update Time: 2025-06-12

2-(4-chlorophenoxy)-N-4-(naphthalen-1-yl)-1,3-thiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-N-[4-(1-naphthyl)-1,3-thiazol-2-yl]acetamide
• 2-(4-chlorophenoxy)-N-4-(naphthalen-1-yl)-1,3-thiazol-2-ylacetamide
• EU-0037850
• 2-(4-chlorophenoxy)-N-[4-(naphthalen-1-yl)-1,3-thiazol-2-yl]acetamide
• SR-01000430668
• Oprea1_332436
• 2-(4-chlorophenoxy)-N-(4-naphthalen-1-yl-1,3-thiazol-2-yl)acetamide
• 2-(4-chlorophenoxy)-N~1~-[4-(1-naphthyl)-1,3-thiazol-2-yl]acetamide
• STK412005
• SR-01000430668-1
• F0336-0163
• AK-968/11992657
• 313703-90-1
• AKOS003253465
• 2-(4-chlorophenoxy)-N-(4-(naphthalen-1-yl)thiazol-2-yl)acetamide

• Inchi： 1S/C21H15ClN2O2S/c22-15-8-10-16(11-9-15)26-12-20(25)24-21-23-19(13-27-21)18-7-3-5-14-4-1-2-6-17(14)18/h1-11,13H,12H2,(H,23,24,25)
• InChI Key： UNNSMEFFEKBMHR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(NC1=NC(=CS1)C1=CC=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 394.0542766Da
• Monoisotopic Mass: 394.0542766Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 79.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-(4-chlorophenoxy)-N-4-(naphthalen-1-yl)-1,3-thiazol-2-ylacetamide

Introduction to 2-(4-chlorophenoxy)-N-4-(naphthalen-1-yl)-1,3-thiazol-2-ylacetamide (CAS No. 313703-90-1) and Its Emerging Applications in Chemical Biology

The compound 2-(4-chlorophenoxy)-N-4-(naphthalen-1-yl)-1,3-thiazol-2-ylacetamide (CAS No. 313703-90-1) represents a significant advancement in the realm of chemical biology, particularly in the development of novel therapeutic agents. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential pharmacological properties and its role in addressing complex biological targets. The synergistic interplay of its structural components—specifically the 4-chlorophenoxy group, the naphthalen-1-yl moiety, and the 1,3-thiazol-2-ylacetamide core—provides a unique scaffold for modulating biological pathways.

Recent research has highlighted the compound's relevance in the pursuit of innovative treatments for multifaceted diseases. The 4-chlorophenoxy substituent is known for its ability to enhance binding affinity to biological targets, a property that has been leveraged in the design of drugs targeting neurological disorders. In contrast, the naphthalen-1-yl group contributes to the molecule's solubility and metabolic stability, making it a promising candidate for oral administration. These attributes collectively position this compound as a versatile tool in medicinal chemistry.

The 1,3-thiazol-2-ylacetamide core is particularly noteworthy for its role in inhibiting key enzymes involved in inflammatory pathways. Studies have demonstrated that this moiety can selectively interact with target proteins without eliciting significant off-target effects, a critical factor in drug development. This specificity has been observed in preclinical models where the compound exhibited potent anti-inflammatory activity comparable to existing therapeutics but with improved pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential application in addressing drug-resistant pathogens. The structural complexity of 2-(4-chlorophenoxy)-N-4-(naphthalen-1-yl)-1,3-thiazol-2-ylacetamide allows it to engage with multiple binding sites on bacterial and viral proteins, thereby circumventing resistance mechanisms. This multifaceted interaction has been validated through molecular docking studies and experimental assays, which reveal that the compound disrupts essential cellular processes in pathogens while sparing host cells.

In addition to its antimicrobial properties, preliminary investigations have suggested that this molecule may exhibit anti-cancer potential. The naphthalen-1-yl group has been shown to interfere with tumor cell proliferation by inhibiting kinases that drive uncontrolled cell growth. Furthermore, the 4-chlorophenoxy moiety enhances tumor-specific toxicity by selectively accumulating in cancer cells due to differences in cellular metabolism. These findings have prompted further exploration into its efficacy as an anti-cancer agent.

The synthesis of 2-(4-chlorophenoxy)-N-4-(naphthalen-1-yl)-1,3-thiazol-2-ylacetamide (CAS No. 313703-90-1) involves a multi-step process that underscores the sophistication of modern synthetic methodologies. Key steps include nucleophilic aromatic substitution to introduce the 4-chlorophenoxy group, followed by condensation reactions to form the thiazole ring system. The final step involves acetylation to incorporate the acetamide moiety. This synthetic route exemplifies the precision required in medicinal chemistry and highlights advancements in catalytic processes that enhance yield and purity.

The pharmacokinetic profile of this compound has been meticulously evaluated through non-clinical studies. Data indicate that it exhibits moderate bioavailability upon oral administration and undergoes extensive metabolism via cytochrome P450 enzymes. However, preliminary toxicity studies have shown no significant adverse effects at therapeutic doses, suggesting a favorable safety profile. These findings are crucial for advancing this compound into clinical trials where patient safety remains paramount.

The impact of this research extends beyond academic curiosity; it holds promise for improving global health outcomes by providing novel therapeutic options for prevalent diseases. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into tangible benefits for patients worldwide. The development pipeline for such compounds underscores the importance of interdisciplinary research and innovation in addressing unmet medical needs.

In conclusion,2-(4-chlorophenoxy)-N-4-(naphthalen-1-yl)-1,3-thiazol-2-ylacetamide (CAS No. 313703-90-1) stands as a testament to the progress being made in chemical biology and drug discovery. Its unique structural features and demonstrated biological activity position it as a valuable asset in therapeutic development efforts aimed at treating neurological disorders, infectious diseases, and cancer. As research continues to uncover new applications for this compound, it will undoubtedly play an increasingly significant role in shaping future medical treatments.